Cas no 1361560-89-5 (5'-Fluoro-2'-iodo-3,4,5-trichlorobiphenyl)

• Product Name: 5'-Fluoro-2'-iodo-3,4,5-trichlorobiphenyl
• CAS No: 1361560-89-5
• MF: C₁₂H₅Cl₃FI
• MW: 401.429976224899
• CID: 4991282
• Update Time: 2025-06-13

5'-Fluoro-2'-iodo-3,4,5-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 5'-Fluoro-2'-iodo-3,4,5-trichlorobiphenyl

• Inchi： 1S/C12H5Cl3FI/c13-9-3-6(4-10(14)12(9)15)8-5-7(16)1-2-11(8)17/h1-5H
• InChI Key： OFNBZRRJXGEQHV-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1C1C=C(C(=C(C=1)Cl)Cl)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 254
• XLogP3: 6.2
• Topological Polar Surface Area: 0

Additional information on 5'-Fluoro-2'-iodo-3,4,5-trichlorobiphenyl

Comprehensive Overview of 5'-Fluoro-2'-iodo-3,4,5-trichlorobiphenyl (CAS No. 1361560-89-5)

5'-Fluoro-2'-iodo-3,4,5-trichlorobiphenyl (CAS No. 1361560-89-5) is a halogenated biphenyl derivative that has garnered significant attention in the fields of organic chemistry and materials science. This compound, characterized by its unique combination of fluorine, iodine, and chlorine substituents, exhibits intriguing physicochemical properties that make it a subject of interest for researchers and industry professionals alike. Its molecular structure, which includes a biphenyl backbone, offers a versatile platform for further chemical modifications and applications.

The synthesis of 5'-Fluoro-2'-iodo-3,4,5-trichlorobiphenyl involves multi-step halogenation reactions, often employing palladium-catalyzed cross-coupling methodologies. These synthetic routes are frequently discussed in academic literature, particularly in the context of organofluorine chemistry and halogenated aromatic compounds. The presence of both electron-withdrawing and electron-donating groups in its structure contributes to its unique electronic properties, which are relevant for applications in organic electronics and pharmaceutical intermediates.

One of the most frequently searched topics related to this compound is its potential role in advanced material design. Researchers are exploring its use in liquid crystals, OLEDs (organic light-emitting diodes), and photovoltaic materials. The compound's ability to influence charge transport and luminescence properties makes it a candidate for next-generation optoelectronic devices. Additionally, its stability under various environmental conditions is a subject of ongoing study, particularly in the context of sustainable chemistry and green synthesis.

Another area of interest is the compound's potential applications in medicinal chemistry. While not a drug itself, 5'-Fluoro-2'-iodo-3,4,5-trichlorobiphenyl serves as a valuable building block for the synthesis of more complex molecules. Its halogen-rich structure allows for further functionalization, making it a useful intermediate in the development of bioactive compounds. Questions often arise about its reactivity in Suzuki-Miyaura coupling and other cross-coupling reactions, which are pivotal in modern drug discovery.

From an environmental perspective, the compound's biodegradability and ecotoxicological profile are topics of concern. Researchers are investigating its persistence in ecosystems and potential effects on microbial communities. These studies align with broader societal interests in environmental safety and the development of eco-friendly chemicals. The compound's structural similarity to other halogenated aromatics also makes it a subject of regulatory scrutiny, though it is not currently classified under restricted categories.

In the realm of analytical chemistry, 5'-Fluoro-2'-iodo-3,4,5-trichlorobiphenyl is often used as a reference standard for chromatographic methods. Its distinct retention times and mass spectral patterns facilitate the identification of related compounds in complex mixtures. Laboratories frequently search for optimized HPLC and GC-MS protocols to analyze this compound, reflecting its importance in quality control and research settings.

The compound's thermal stability and phase behavior are also of interest to materials scientists. Studies have explored its melting point, solubility in various solvents, and potential for forming crystalline structures. These properties are critical for its integration into polymeric materials and nanocomposites, where precise control over molecular interactions is essential.

As the demand for specialty chemicals grows, 5'-Fluoro-2'-iodo-3,4,5-trichlorobiphenyl continues to attract attention for its versatility. Its applications span from academic research to industrial processes, making it a compound of enduring relevance. Future research directions may focus on optimizing its synthesis for large-scale production and exploring novel applications in emerging technologies like quantum dot synthesis and molecular electronics.